Cas no 927653-46-1 (1-Methyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-Methyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
927653-46-1 structure
Product Name:1-Methyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:927653-46-1
MF:C16H20BN3O4
MW:329.158703804016
CID:2111871
Update Time:2023-08-04

1-Methyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
    • DUTPMUKKCNRQJT-UHFFFAOYSA-N
    • 1-Methyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)-1H-pyrazole
    • 1-Methyl-3-(4-nitrophenyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • Inchi: 1S/C16H20BN3O4/c1-15(2)16(3,4)24-17(23-15)13-10-19(5)18-14(13)11-6-8-12(9-7-11)20(21)22/h6-10H,1-5H3
    • InChI Key: DUTPMUKKCNRQJT-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN(C)N=C2C2C=CC(=CC=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 472
  • Topological Polar Surface Area: 82.1
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